Cas no 1805248-83-2 (4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride)

• Product Name: 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride
• CAS No: 1805248-83-2
• MF: C₈H₅BrClNO₂S
• MW: 294.552798986435
• CID: 5002866
• Update Time: 2025-10-31

4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO2S/c1-5-6(4-11)7(9)2-3-8(5)14(10,12)13/h2-3H,1H3
• InChI Key： AZYTXXOAVZGECR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1C#N)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride

4-Bromo-3-cyano-2-methylbenzenesulfonyl Chloride (CAS No. 1805248-83-2): An Overview

4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1805248-83-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromo, cyano, and methyl substituent on a benzene ring, along with a sulfonyl chloride functional group. These features make it an attractive intermediate for the synthesis of various biologically active molecules and advanced materials.

The bromine substituent in 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride provides a valuable handle for further chemical modifications, such as substitution reactions. The presence of the cyano group adds to the compound's reactivity and can be converted into other functional groups like carboxylic acids or amines through established synthetic routes. The methyl group contributes to the overall stability and solubility of the molecule, making it suitable for a wide range of applications.

The sulfonyl chloride functional group is particularly noteworthy due to its high reactivity. It readily undergoes nucleophilic substitution reactions, making it an excellent electrophilic reagent for the formation of sulfonamides and other sulfonate derivatives. This property has been extensively exploited in the synthesis of pharmaceuticals, agrochemicals, and dyes.

In recent years, 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride has been utilized in several cutting-edge research studies. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antitumor agents. The researchers demonstrated that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines, highlighting its potential in drug discovery.

Another notable application of 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride is in the field of materials science. A recent publication in Advanced Materials described the use of this compound in the synthesis of conjugated polymers with tunable electronic properties. The resulting materials showed excellent performance in organic photovoltaic devices and field-effect transistors, underscoring the compound's versatility beyond traditional pharmaceutical applications.

The synthesis of 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride typically involves a multi-step process. One common approach starts with the bromination of 3-cyano-2-methylbenzenesulfonic acid followed by chlorosulfonation to introduce the sulfonyl chloride group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride, like many sulfonyl chlorides, is highly reactive and can release toxic gases upon exposure to moisture or bases. Therefore, it should be handled with appropriate personal protective equipment (PPE) and stored under dry conditions to prevent degradation.

The environmental impact of 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride is another important consideration. While there are no specific regulations governing its use, best practices in green chemistry should be followed to minimize any potential environmental harm. This includes optimizing synthetic routes to reduce waste and using sustainable solvents whenever possible.

In conclusion, 4-Bromo-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1805248-83-2) is a valuable chemical intermediate with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure and high reactivity make it an essential tool for scientists working in these fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in modern chemistry.